N-(2,4-dimethoxyphenyl)-2-(2-((2-fluorobenzyl)thio)-6-oxo-1,6-dihydropyrimidin-4-yl)acetamide

• IUPAC Name: N-(2,4-dimethoxyphenyl)-2-[2-[(2-fluorophenyl)methylsulfanyl]-6-oxo-1H-pyrimidin-4-yl]acetamide
• InChI: InChI=1S/C21H20FN3O4S/c1-28-15-7-8-17(18(11-15)29-2)24-19(26)9-14-10-20(27)25-21(23-14)30-12-13-5-3-4-6-16(13)22/h3-8,10-11H,9,12H2,1-2H3,(H,24,26)(H,23,25,27)
• InChI Key: JYNOZWAZEAUNOI-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)NC(=O)CC2=CC(=O)NC(=N2)SCC3=CC=CC=C3F)OC
• Molecular Formula: C21H20FN3O4S
• Molecular Weight: 429.5 g/mol

Description

N-(2,4-dimethoxyphenyl)-2-(2-((2-fluorobenzyl)thio)-6-oxo-1,6-dihydropyrimidin-4-yl)acetamide is a useful research compound. Its molecular formula is C21H20FN3O4S and its molecular weight is 429.47. The purity is usually 95%.
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Scientific Research Applications

Applications in Cancer Research

Compounds with similar structures have been explored for their potential in cancer research, particularly as ligands for specific receptors on cancer cells or as agents in the synthesis of drugs with antitumor efficacy. For instance, studies have involved the synthesis of analogues and fluorescent probe conjugates to analyze cell-surface receptors for predicting the antitumor efficacy of certain drugs (Robins et al., 2010). These compounds offer a pathway to developing targeted cancer therapies by identifying and binding to specific markers on cancer cells.

Neurological Applications

Research has also focused on the synthesis of compounds for imaging the translocator protein (18 kDa) with PET, indicating a potential use in neurological studies (Dollé et al., 2008). Such compounds could be instrumental in understanding and diagnosing neurodegenerative diseases or conditions associated with inflammation in the brain.

Anti-Inflammatory and Analgesic Agents

The synthesis of novel compounds derived from similar structures has been reported to yield anti-inflammatory and analgesic agents (Abu‐Hashem et al., 2020). These findings highlight the potential of such compounds in the development of new medications for treating pain and inflammation, providing a basis for further pharmacological exploration.

Antimicrobial Applications

Derivatives of structurally similar compounds have shown antimicrobial activity, indicating their potential as candidates for developing new antimicrobial agents. The exploration of these compounds includes their synthesis, characterization, and evaluation against various microbial strains, offering insights into their mechanism of action and effectiveness (Talupur et al., 2021).

Photovoltaic and Photochemical Applications

Research into compounds with related structures has extended into the field of materials science, particularly in the study of their photochemical properties and potential applications in photovoltaic efficiency modeling (Mary et al., 2020). These studies suggest the use of such compounds in the development of dye-sensitized solar cells (DSSCs) and other photovoltaic devices.